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Compound of Interest

Compound Name: Spinraza

Cat. No.: B3181795

This technical support center provides guidance for researchers, scientists, and drug
development professionals on minimizing procedural complications associated with the lumbar
puncture for Spinraza (nusinersen) administration.

Frequently Asked Questions (FAQS)

Q1: What are the most common procedural complications associated with lumbar puncture for
Spinraza administration?

Al: The most frequently reported complications are related to the lumbar puncture procedure
itself. These include post-dural puncture headache (PDPH), back pain, and vomiting.[1] Other
less common but potential complications include infections (like meningitis), bleeding at the
injection site, and nerve root irritation.[2][3]

Q2: What is post-dural puncture headache (PDPH) and what causes it?

A2: PDPH is a headache that typically worsens when sitting or standing and improves when
lying down.[4][5] It is thought to be caused by the leakage of cerebrospinal fluid (CSF) through
the small hole in the dura mater created by the spinal needle. This leakage leads to a decrease
in CSF pressure, causing traction on pain-sensitive structures in the brain.[5][6]

Q3: How can the risk of PDPH be minimized?
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A3: Several techniques can reduce the incidence of PDPH. The use of smaller gauge,
"atraumatic" (pencil-point) spinal needles is associated with a lower risk of PDPH compared to
larger, cutting-tip (Quincke) needles.[2][7][8] Proper patient positioning and needle orientation
during the procedure are also important.[2][8]

Q4: What is the role of imaging guidance in Spinraza administration?

A4: Imaging guidance, such as ultrasound or fluoroscopy, is recommended, particularly for
patients with challenging spinal anatomy due to scoliosis or prior spinal fusion surgery.[9]
These techniques help to accurately guide the needle to the intrathecal space, increasing the
success rate of the procedure and potentially reducing the number of attempts and associated
complications.[10][11][12]

Q5: Is sedation or anesthesia necessary for the procedure?

A5: The use of local anesthetics to numb the injection site is standard.[1] Sedation or general
anesthesia may be considered, especially for pediatric patients or individuals who may have
difficulty remaining still during the procedure.[1]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Action(s)

Difficult Landmark

Identification

- Obesity- Spinal deformity
(e.g., scoliosis)- Prior spinal

surgery

- Utilize ultrasound guidance to
visualize the underlying spinal
anatomy and identify the
optimal needle entry point.[13]
[14]- Consider fluoroscopy for
real-time imaging in patients
with very complex spines.[11]-
Adjust patient positioning to
maximize the interspinous
space (e.g., maximal flexion in
the lateral decubitus or sitting
position).[8][15]

"Dry Tap" (No CSF Return)

- Needle misplacement (not in
the subarachnoid space)-
Dehydration- Severe spinal

stenosis

- Confirm needle placement
with imaging guidance
(fluoroscopy or ultrasound).-
Ask the patient to cough or
perform a Valsalva maneuver
to increase CSF flow.[16]-
Rotate the needle 90 degrees
as the bevel may be occluded.
[15]- If unsuccessful, consider
an alternative interlaminar
space or a different approach

(e.g., transforaminal).

Patient Experiences Radicular

Pain

- Needle irritation of a nerve

root

- Immediately withdraw the
needle slightly and redirect it
away from the side of the pain.
[16]

Post-Procedure Headache

- Post-dural puncture
headache (PDPH)

- Initial conservative
management includes rest,
hydration, and caffeine.[4][17]-
For persistent or severe

headaches, an epidural blood
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patch may be considered to
seal the dural leak.[4][5][18]

Data on Complication Minimization Strategies
Table 1: Impact of Needle Type on Post-Dural Puncture

Headache (PDPH) Incidence

Needle Type Needle Gauge PDPH Incidence Reference
Traumatic (Cutting) 20G 32.9% [7]
Atraumatic (Pencil-
_ 22G 18.1% [7]

Poaint)

_ _ 11% (requiring blood
Traumatic (Cutting) 20G [19]

patch)

) ) 3% (requiring blood

Traumatic (Cutting) 22G [19]

patch)

Table 2: Success Rates of Imaging-Guided Lumbar
: : Imini :

Guidance Method Patient Population Success Rate Reference
) SMA patients with 96.8% (91/94
Ultrasound-Guided ) [10]
complex spines attempts)
) SMA patients with
Ultrasound-Guided o 100% [12]
severe scoliosis
SMA patients
Fluoroscopy-Guided (comparison to blind 100% [11][20]
technique)
SMA patients
Blind Technique (comparison to 71.5% [20]
fluoroscopy)
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Experimental Protocols
Protocol 1: Ultrasound-Assisted Lumbar Puncture for
Spinraza Administration

Objective: To use ultrasound to identify the optimal site for needle insertion to increase the
success rate and minimize complications of lumbar puncture for nusinersen administration.

Methodology:

o Patient Positioning: Place the patient in the lateral decubitus or sitting position with maximal
spinal flexion to open the interlaminar spaces.[8][15]

o Ultrasound Scanning:

o Use a low-frequency curvilinear ultrasound transducer for deeper structures or a high-
frequency linear transducer for shallower structures.

o Perform a transverse scan to identify the midline by visualizing the spinous process.[14]

o Rotate the transducer 90 degrees into a longitudinal (parasagittal) plane to visualize the
interlaminar spaces.[14]

o lIdentify the largest and most accessible interlaminar space, typically L3-L4 or L4-L5.
o Mark the skin at the determined needle entry point.

o Aseptic Preparation: Prepare the marked area using a standard aseptic technique with an
appropriate antiseptic solution.[21]

e Anesthesia: Infiltrate the skin and subcutaneous tissues at the marked site with a local
anesthetic.

» Needle Insertion:
o Insert the spinal needle at the marked location, angling slightly cephalad.

o Advance the needle slowly until a "pop" is felt, indicating penetration of the dura mater.
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e CSF and Drug Administration:
o Remove the stylet and confirm CSF return.
o Administer Spinraza (nusinersen) as per the prescribing information.

o Re-insert the stylet before withdrawing the needle.

Protocol 2: Management of Post-Dural Puncture
Headache (PDPH)

Objective: To provide a systematic approach to managing PDPH following Spinraza
administration.

Methodology:

o Diagnosis: Confirm the diagnosis of PDPH based on the characteristic postural headache
that worsens upon sitting or standing and improves with lying down.

o Conservative Management (First-line):

o

Advise the patient to remain in a recumbent position.

o

Encourage oral hydration.

(¢]

Administer oral or intravenous caffeine (e.g., 300-500 mg).[17]

[¢]

Provide simple analgesics as needed.

o Epidural Blood Patch (for severe or persistent PDPH):

o

If conservative measures fail after 24-48 hours, or if the headache is severe, consider an
epidural blood patch.[4][18]

o

Under aseptic conditions, draw 10-20 mL of the patient's own venous blood.

o

Perform an epidural injection at or near the level of the previous dural puncture, slowly
injecting the blood into the epidural space. The blood will clot and seal the dural leak.[4][5]
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+ Follow-up: Monitor the patient for resolution of the headache. A second blood patch may be
necessary in some cases.[18]

Visualizations
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Caption: Decision workflow for selecting the appropriate lumbar puncture technique.

© 2025 BenchChem. All rights reserved.

8/11

Tech Support


https://www.benchchem.com/product/b3181795?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Pre-Procedure Procedure Post-Procedure
1. Patient Positioning 2. Aseptic Skin 3. Local Anesthesia 4. Spinal Needle 5. CSF Withdrawal raza 7. Stylet Re-insertion 8. Patient Monitoring e
& Informed Consent Preparation Administration Insertion (if required) & Needle Removal for Complications (if necessary )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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